Cas no 2171268-26-9 ((2R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid)

• Product Name: (2R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid
• CAS No: 2171268-26-9
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6188238
• PubChem ID: 165548559
• Update Time: 2025-06-20

(2R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid
• 2171268-26-9
• EN300-1512469
• (2R)-2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methoxy-4-oxobutanoic acid

• Inchi： 1S/C26H30N2O7/c1-34-24(30)15-22(25(31)32)28-23(29)13-3-2-8-14-27-26(33)35-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21-22H,2-3,8,13-16H2,1H3,(H,27,33)(H,28,29)(H,31,32)/t22-/m1/s1
• InChI Key： VZGNCODARUTUKV-JOCHJYFZSA-N
• SMILES： O(C(NCCCCCC(N[C@@H](C(=O)O)CC(=O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 131Ų

Additional information on (2R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid

(2R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid

The compound (2R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid is a highly specialized molecule with significant potential in the field of biopharmaceuticals and drug development. This compound belongs to the category of peptide-based derivatives, which are widely used in various applications, including vaccine development, targeted drug delivery, and immunotherapy. Its structure incorporates key functional groups that make it a valuable tool in chemical synthesis and biological research.

One of the most notable features of this compound is its stereochemistry. The (2R) configuration ensures a specific spatial arrangement of atoms, which is critical for its biological activity and interactions with target molecules. This stereochemical purity is essential in pharmaceutical applications, where even minor deviations can significantly impact efficacy and safety.

The compound also contains the Fmoc (9-fluorenylmethoxycarbonyl) group, a widely used protecting group in peptide synthesis. The Fmoc group is known for its stability under standard peptide coupling conditions and its ease of removal during deprotection. This makes it an indispensable tool in the solid-phase synthesis of peptides and proteins.

Another key functional group in this compound is the hexanamido moiety, which serves as a linker between the Fmoc group and the rest of the molecule. This linker plays a critical role in modulating the biological activity and solubility of the compound, making it highly customizable for specific applications.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its hydroxylamine group can be functionalized to create site-specific targeting agents, enabling precise drug delivery to disease sites while minimizing off-target effects. This approach has shown promising results in oncology and inflammatory diseases, where targeted therapies are highly sought after.

Furthermore, the compound's 4-methoxy-4-oxobutanoic acid core provides a unique platform for bioconjugation. This group can be chemoselectively modified to incorporate various bioactive moieties, such as antibodies, enzymes, or small-molecule drugs. Such bioconjugates are at the forefront of precision medicine, offering tailored therapeutic solutions for individual patients.

Recent advancements in nanotechnology have also explored the use of this compound in polymeric drug delivery systems. Its ability to form stable conjugates with biodegradable polymers makes it a candidate for controlled-release formulations, which can enhance drug efficacy and reduce toxicity.

In terms of safety and toxicity, this compound has demonstrated low toxicity profiles in preclinical models. Its biocompatibility and degradability make it suitable for long-term use in medical devices and implantable systems.

Overall, the (2R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid is a versatile and innovative compound with broad applications in biopharmaceuticals. Its unique combination of stereochemistry, protecting groups, and bioconjugation capabilities positions it as a valuable asset in the development of next-generation therapies.